Cas no 5497-58-5 (Proline, 5-oxo-,ammonium salt (1:1))
5497-58-5 structure
Product Name:Proline, 5-oxo-,ammonium salt (1:1)
CAS No:5497-58-5
MF:C5H10N2O3
MW:146.144501209259
CID:375925
PubChem ID:6453106
Update Time:2025-04-19
Proline, 5-oxo-,ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Proline, 5-oxo-,ammonium salt (1:1)
- ammonium 5-oxo-DL-prolinate
- azanium,5-oxopyrrolidine-2-carboxylate
- ammonium 5-oxopyrrolidine-2-carboxylate
- Ammonium DL-Pidolate
- Ammonium DL-Pyroglutamate
- SCHEMBL9630275
- EINECS 226-833-1
- 5497-58-5
-
- Inchi: 1S/C5H7NO3.H3N/c7-4-2-1-3(6-4)5(8)9;/h3H,1-2H2,(H,6,7)(H,8,9);1H3
- InChI Key: PYJZQCNNPABSAE-UHFFFAOYSA-N
- SMILES: O=C1CCC(C(=O)[O-])N1.[NH4+]
Computed Properties
- Exact Mass: 146.0692
- Monoisotopic Mass: 146.069142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.2
Experimental Properties
- Boiling Point: 453.1°Cat760mmHg
- Flash Point: 227.8°C
- PSA: 105.73
Proline, 5-oxo-,ammonium salt (1:1) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5497-58-5 (Proline, 5-oxo-,ammonium salt (1:1)) Related Products
- 149-87-1(5-oxopyrrolidine-2-carboxylic acid)
- 99-15-0(Acetylleucine)
- 1188-21-2(N-Acetyl-L-(-)-leucine)
- 1188-37-0(N-Acetyl-L-glutamic acid)
- 98-79-3(L-Pyroglutamic acid)
- 19146-55-5(N-Acetyl-D-glutamic Acid)
- 13115-71-4(Glycyl-glutamine)
- 2490-97-3(Aceglutamide)
- 4042-36-8((2R)-5-oxopyrrolidine-2-carboxylic acid)
- 5817-08-3(2-Acetamidopentanedioic acid)
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